Cas no 2411201-38-0 (2-{[(Pyridin-4-yl)methyl][1-(thiophen-2-yl)ethyl]amino}ethane-1-sulfonyl fluoride)

• Product Name: 2-{[(Pyridin-4-yl)methyl][1-(thiophen-2-yl)ethyl]amino}ethane-1-sulfonyl fluoride
• CAS No: 2411201-38-0
• MF: C₁₄H₁₇FN₂O₂S₂
• MW: 328.425384283066
• CID: 5355047
• PubChem ID: 165767785
• Update Time: 2025-06-29

2-{[(Pyridin-4-yl)methyl][1-(thiophen-2-yl)ethyl]amino}ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z4344128347
• 2-{[(pyridin-4-yl)methyl][1-(thiophen-2-yl)ethyl]amino}ethane-1-sulfonyl fluoride
• 2-{[(Pyridin-4-yl)methyl][1-(thiophen-2-yl)ethyl]amino}ethane-1-sulfonyl fluoride

• Inchi： 1S/C14H17FN2O2S2/c1-12(14-3-2-9-20-14)17(8-10-21(15,18)19)11-13-4-6-16-7-5-13/h2-7,9,12H,8,10-11H2,1H3
• InChI Key： JQACTFBVUWRXRC-UHFFFAOYSA-N
• SMILES： S(CCN(CC1C=CN=CC=1)C(C)C1=CC=CS1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 408
• XLogP3: 2.2
• Topological Polar Surface Area: 86.9

Additional information on 2-{[(Pyridin-4-yl)methyl][1-(thiophen-2-yl)ethyl]amino}ethane-1-sulfonyl fluoride

Introduction to 2-{[(Pyridin-4-yl)methyl][1-(thiophen-2-yl)ethyl]amino}ethane-1-sulfonyl fluoride (CAS No. 2411201-38-0)

2-{[(Pyridin-4-yl)methyl][1-(thiophen-2-yl)ethyl]amino}ethane-1-sulfonyl fluoride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2411201-38-0, is a complex molecule featuring a unique structural framework that makes it particularly valuable for various synthetic applications. The presence of both pyridine and thiophene rings in its structure imparts distinct chemical properties, making it a versatile intermediate in the synthesis of more complex molecules.

The molecular structure of this compound can be broken down into several key functional groups. The pyridin-4-yl moiety, located at the fourth position of the pyridine ring, contributes to the compound's overall reactivity and interaction with biological systems. This group is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be exploited in various chemical transformations. Additionally, the [1-(thiophen-2-yl)ethyl] part of the molecule introduces a thiophene ring, which is a common scaffold in many pharmacologically active compounds. Thiophene derivatives are widely studied for their potential applications in drug development due to their ability to modulate biological pathways.

The ethane-1-sulfonyl fluoride group at the end of the molecule is particularly noteworthy. Sulfonyl fluorides are known for their reactivity in nucleophilic substitution reactions, where the fluorine atom can be displaced by various nucleophiles to form sulfonyl derivatives. This property makes the compound a valuable tool in synthetic chemistry, allowing for the introduction of sulfonyl groups into larger molecules with high precision. The presence of a fluorine atom also enhances the compound's lipophilicity, which can be advantageous in drug delivery systems.

Recent advancements in pharmaceutical research have highlighted the importance of multifunctional intermediates like 2-{[(Pyridin-4-yl)methyl][1-(thiophen-2-yl)ethyl]amino}ethane-1-sulfonyl fluoride. Studies have demonstrated its utility in the synthesis of novel therapeutic agents targeting various diseases. For instance, researchers have explored its potential in developing kinase inhibitors, where the pyridine and thiophene moieties can interact with specific amino acid residues on the target protein. The sulfonyl fluoride group provides a handle for further functionalization, allowing chemists to tailor the molecule's properties to meet specific biological requirements.

The compound's structural features also make it a promising candidate for use in medicinal chemistry libraries. High-throughput screening experiments have shown that derivatives of this molecule exhibit interesting pharmacological activities. For example, modifications at the pyridine ring have been found to influence binding affinity and selectivity, while changes at the thiophene ring can alter metabolic stability. These findings underscore the importance of carefully designing molecular frameworks to optimize drug-like properties.

In addition to its pharmaceutical applications, 2-{[(Pyridin-4-yl)methyl][1-(thiophen-2-yl)ethyl]amino}ethane-1-sulfonyl fluoride has been investigated for its role in materials science. The combination of electron-rich and electron-deficient aromatic rings can lead to unique electronic properties, making this compound a potential candidate for organic electronics and sensors. Researchers are exploring its use in designing conductive polymers and organic semiconductors, where its structural flexibility and functional groups offer advantages over traditional materials.

The synthesis of this compound presents several challenges due to its complex structure. However, recent methodological advancements have made it more accessible to researchers. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine-thiophene bridge efficiently. Additionally, protecting group strategies have been developed to ensure regioselective functionalization at different sites within the molecule. These improvements have enabled faster and more scalable production processes.

The safety profile of 2-{[(Pyridin-4-yl)methyl][1-(thiophen-2-yl)ethyl]amino}ethane-1-sulfonyl fluoride is another critical consideration. While no direct toxicological data is available on this specific compound, structural analogs suggest that it should be handled with standard laboratory precautions due to its reactivity and potential interactions with biological systems. Proper storage conditions, including temperature control and inert atmospheres, are recommended to maintain stability and prevent degradation.

Future research directions for this compound include exploring new synthetic pathways and expanding its applications in drug discovery. Computational modeling techniques are being used to predict how different modifications will affect its biological activity, allowing researchers to design more effective derivatives efficiently. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

In conclusion, 2-{[(Pyridin-4-yl)methyl][1-(thiophen-2-yl)ethyl]amino}ethane-1-sulfonyl fluoride (CAS No. 2411201-38-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions across multiple disciplines.